2-(3-Bromophenyl)-6-chloroimidazo[1,2-a]pyridine

• IUPAC Name: 2-(3-bromophenyl)-6-chloroimidazo[1,2-a]pyridine
• InChI: InChI=1S/C13H8BrClN2/c14-10-3-1-2-9(6-10)12-8-17-7-11(15)4-5-13(17)16-12/h1-8H
• InChI Key: GYMIPKZHTWEOCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=CN3C=C(C=CC3=N2)Cl
• Molecular Formula: C13H8BrClN2
• Molecular Weight: 307.57 g/mol

Description

2-(3-Bromophenyl)-6-chloroimidazo[1,2-a]pyridine is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of imidazo[1,2-a]pyridines, which have been shown to exhibit a wide range of biological activities. In

Mechanism Of Action

The mechanism of action of 2-(3-Bromophenyl)-6-chloroimidazo[1,2-a]pyridine is not fully understood. However, it has been suggested that it may exert its biological activities through the modulation of various cellular pathways. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been reported to modulate the activity of neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3-Bromophenyl)-6-chloroimidazo[1,2-a]pyridine have been studied extensively. It has been shown to exhibit cytotoxic effects against cancer cells, as well as antiviral and antibacterial activities. In addition, it has been reported to modulate the activity of neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurological disorders. However, further studies are needed to fully elucidate its biochemical and physiological effects.

Advantages And Limitations For Lab Experiments

One of the advantages of using 2-(3-Bromophenyl)-6-chloroimidazo[1,2-a]pyridine in lab experiments is its potential for use in the development of new therapeutic agents. It has been shown to exhibit a wide range of biological activities, making it a promising candidate for further investigation. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the optimal dosage and administration methods to minimize toxicity.

Future Directions

There are several future directions for the study of 2-(3-Bromophenyl)-6-chloroimidazo[1,2-a]pyridine. One potential direction is the development of new therapeutic agents based on this compound. It has been shown to exhibit a wide range of biological activities, making it a promising candidate for further investigation. Another potential direction is the investigation of its potential use in the treatment of neurological disorders. It has been reported to modulate the activity of neurotransmitters in the brain, which may contribute to its potential use in this area. Finally, further studies are needed to fully elucidate its mechanism of action and biochemical and physiological effects.

Synthesis Methods

The synthesis of 2-(3-Bromophenyl)-6-chloroimidazo[1,2-a]pyridine can be achieved through various methods. One of the most common approaches involves the reaction of 3-bromobenzaldehyde with 2-aminopyridine in the presence of a suitable catalyst. The resulting intermediate is then subjected to further reactions to obtain the final product. Other methods include the use of different starting materials and reaction conditions.

Scientific Research Applications

2-(3-Bromophenyl)-6-chloroimidazo[1,2-a]pyridine has been the subject of numerous scientific studies due to its potential applications in medicinal chemistry. It has been shown to exhibit anticancer, antiviral, and antibacterial activities. In addition, it has been investigated for its potential use as a therapeutic agent in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.